4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C22H22BrNO4
• Molecular Weight: 444.3 g/mol
• IUPAC Name: (4Z)-4-[(4-bromophenyl)-hydroxymethylidene]-1-(2-hydroxyethyl)-5-(4-propan-2-ylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H22BrNO4/c1-13(2)14-3-5-15(6-4-14)19-18(21(27)22(28)24(19)11-12-25)20(26)16-7-9-17(23)10-8-16/h3-10,13,19,25-26H,11-12H2,1-2H3/b20-18-
• InChI Key: WWOUTGMVLVPUNP-ZZEZOPTASA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)Br)/O)/C(=O)C(=O)N2CCO
• SMILES: CC(C)C1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Br)O)C(=O)C(=O)N2CCO

Description

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly used as a research tool to study various biological processes and mechanisms of action.

Mechanism of Action

The mechanism of action of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one is not well understood. However, it is believed that this compound may act as an inhibitor of certain biological processes and signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one are currently under investigation. However, preliminary studies have suggested that this compound may have potential therapeutic applications in the treatment of certain diseases and conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its high purity, stability, and specificity. However, the limitations of using this compound include its high cost, complex synthesis process, and limited availability.

Future Directions

There are several potential future directions for research on 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one. These include further investigation into the compound's mechanism of action, its potential therapeutic applications, and the development of more efficient and cost-effective synthesis methods. Additionally, research may focus on the development of new derivatives and analogs of this compound with improved properties and potential applications.

Synthesis Methods

The synthesis of 4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 4-bromobenzoyl chloride with 3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one in the presence of a base such as triethylamine.

Scientific Research Applications

4-(4-bromobenzoyl)-3-hydroxy-1-(2-hydroxyethyl)-5-(4-isopropylphenyl)-1,5-dihydro-2H-pyrrol-2-one has a wide range of potential applications in scientific research. This compound has been used to study various biological processes and mechanisms of action, including protein-protein interactions, enzyme activity, and cellular signaling pathways.